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Compound of Interest

Compound Name: p-APMSF hydrochloride

Cat. No.: B1196485 Get Quote

Introduction

p-APMSF hydrochloride (p-Amidinophenylmethylsulfonyl fluoride hydrochloride) is an

irreversible inhibitor of serine proteases, particularly those with specificity for positively charged

amino acid residues like lysine and arginine.[1][2] It is a valuable tool for researchers and drug

development professionals studying enzymatic pathways, protein purification, and cellular

processes where serine protease activity needs to be controlled. Unlike its counterpart PMSF,

p-APMSF hydrochloride offers the advantage of solubility in aqueous solutions, though its

stability is pH-dependent.[3][4] Proper preparation and storage of stock solutions are critical to

ensure its efficacy as an inhibitor.

Key Physicochemical and Solubility Data

The following table summarizes the essential quantitative data for p-APMSF hydrochloride.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1196485?utm_src=pdf-interest
https://www.benchchem.com/product/b1196485?utm_src=pdf-body
https://www.medchemexpress.com/p-apmsf-hydrochloride.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/133/190/a6664pis.pdf
https://www.benchchem.com/product/b1196485?utm_src=pdf-body
https://www.merckmillipore.com/ID/id/product/p-APMSF-Hydrochloride-CAS-74938-88-8-Calbiochem,EMD_BIO-178281
https://agscientific.com/blog/19-inhibitor-pmsf.html
https://www.benchchem.com/product/b1196485?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C8H9FN2O2S • HCl [2][5]

Molecular Weight 252.7 g/mol [2][5]

Appearance
White to off-white crystalline

solid
[1][5]

Solubility in Water 25 mg/mL (approx. 98.9 mM) [5][6]

Solubility in DMSO 50 mg/mL (approx. 197.9 mM) [2][5][6]

Powder Storage
-20°C, sealed and protected

from moisture
[1][2][5]

Stock Solution Storage Aliquots at -20°C or -80°C [2][6]

Half-life in Aqueous Solution ~6 minutes at pH 7.0 [2][3]

Typical Working Concentration 10 µM - 100 µM [2][7]

Experimental Protocol: Preparation of a 50 mM p-
APMSF Hydrochloride Stock Solution
This protocol provides a method for preparing a 50 mM stock solution of p-APMSF
hydrochloride in sterile, nuclease-free water.

Materials

p-APMSF hydrochloride powder

Sterile, nuclease-free water

Microcentrifuge tubes

Vortex mixer

Pipettes and sterile filter tips

Procedure
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Calculate the required mass: To prepare 1 mL of a 50 mM stock solution, calculate the mass

of p-APMSF hydrochloride needed using the following formula: Mass (mg) = Molarity

(mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g) Mass (mg) = 0.050 mol/L x

0.001 L x 252.7 g/mol x 1000 mg/g = 12.64 mg

Weigh the p-APMSF hydrochloride: Carefully weigh out 12.64 mg of p-APMSF
hydrochloride powder and place it in a sterile microcentrifuge tube.

Add solvent: Add 1 mL of sterile, nuclease-free water to the microcentrifuge tube containing

the powder.

Dissolve the compound: Close the tube tightly and vortex until the powder is completely

dissolved. The solution should be clear and colorless.[2] If necessary, sonication can be

used to aid dissolution.[6]

Aliquot and store: Immediately aliquot the stock solution into smaller, single-use volumes

(e.g., 20-50 µL) in sterile microcentrifuge tubes. Store the aliquots at -20°C.[2][7] For longer-

term storage, -80°C is recommended.[6]

Important Considerations:

Due to the short half-life of p-APMSF in aqueous solutions at neutral or alkaline pH, it is

crucial to prepare the stock solution just before use or to store it in aliquots at low

temperatures.[2][3]

When adding the stock solution to a buffer or cell culture medium, ensure rapid mixing to

distribute the inhibitor evenly.

The pH of the final working solution will affect the stability of p-APMSF.[3]
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Stock Solution Preparation

Application

1. Weigh p-APMSF HCl

2. Add Sterile Water

3. Vortex to Dissolve

4. Aliquot into Tubes

5. Store at -20°C

Thaw Aliquot

Use as needed

Add to Buffer/
Cell Culture Medium

Perform Experiment
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Caption: Workflow for p-APMSF hydrochloride stock solution preparation and use.
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Mechanism of Action

p-APMSF
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Serine Protease
(e.g., Trypsin, Thrombin)
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Caption: Mechanism of p-APMSF as a serine protease inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: Preparation of p-APMSF
Hydrochloride Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196485#p-apmsf-hydrochloride-stock-solution-
preparation-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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